Cas no 2248388-06-7 (7-Bromo-2-methylquinoline-4-carbaldehyde)

• Product Name: 7-Bromo-2-methylquinoline-4-carbaldehyde
• CAS No: 2248388-06-7
• MF: C₁₁H₈BrNO
• MW: 250.09132194519
• CID: 6287110
• PubChem ID: 137941137
• Update Time: 2025-05-23

7-Bromo-2-methylquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6508470
• 2248388-06-7
• 7-Bromo-2-methylquinoline-4-carbaldehyde

• Inchi： 1S/C11H8BrNO/c1-7-4-8(6-14)10-3-2-9(12)5-11(10)13-7/h2-6H,1H3
• InChI Key： BBCJKWDHZKMWHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=O)C=C(C)N=C2C=1

Computed Properties

• Exact Mass: 248.97893g/mol
• Monoisotopic Mass: 248.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Additional information on 7-Bromo-2-methylquinoline-4-carbaldehyde

Recent Advances in the Application of 7-Bromo-2-methylquinoline-4-carbaldehyde (CAS: 2248388-06-7) in Chemical Biology and Pharmaceutical Research

7-Bromo-2-methylquinoline-4-carbaldehyde (CAS: 2248388-06-7) has emerged as a pivotal intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry, where its unique structural features facilitate the construction of diverse heterocyclic frameworks. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 7-Bromo-2-methylquinoline-4-carbaldehyde as a precursor in the synthesis of quinoline-based kinase inhibitors. The research team utilized this compound to develop a series of derivatives targeting the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. The study reported significant inhibitory activity against JAK2, with IC50 values in the nanomolar range, underscoring the compound's potential in drug discovery.

Further investigations have explored the role of 7-Bromo-2-methylquinoline-4-carbaldehyde in the development of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into hybrid molecules designed to combat multidrug-resistant bacterial strains. The resulting compounds exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells. These findings suggest that derivatives of this compound could serve as promising leads for new antibiotics.

In addition to its therapeutic applications, 7-Bromo-2-methylquinoline-4-carbaldehyde has been employed in chemical biology as a fluorescent probe. A 2024 study in ACS Chemical Biology described its use in tracking protein-ligand interactions in real-time. The compound's aldehyde functionality allows for facile conjugation to biomolecules, while its bromo-substituent enhances photostability, making it an ideal tool for advanced imaging techniques.

The synthetic versatility of 7-Bromo-2-methylquinoline-4-carbaldehyde has also been leveraged in materials science. Researchers have recently reported its incorporation into metal-organic frameworks (MOFs) with luminescent properties. These MOFs exhibit tunable emission spectra, rendering them suitable for applications in optoelectronic devices and chemical sensing. This interdisciplinary approach highlights the compound's broad utility beyond traditional pharmaceutical contexts.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 7-Bromo-2-methylquinoline-4-carbaldehyde. Current research efforts are focused on improving bioavailability and reducing off-target effects through structural modifications. Computational modeling and high-throughput screening are being employed to identify the most promising candidates for further development.

In conclusion, 7-Bromo-2-methylquinoline-4-carbaldehyde (CAS: 2248388-06-7) represents a versatile scaffold with significant potential in drug discovery, chemical biology, and materials science. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in contemporary scientific inquiry. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.